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Compound of Interest

Compound Name: 3-Amino-4-pyrazolecarbonitrile

Cat. No.: B176504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-Amino-4-
pyrazolecarbonitrile (CAS No. 16617-46-2), a key intermediate in the synthesis of various

pharmaceutical compounds. Understanding its solubility is critical for optimizing reaction

conditions, purification processes, and formulation development.

Core Concepts and Properties
3-Amino-4-pyrazolecarbonitrile is a tan crystalline solid with the molecular formula C₄H₄N₄.

[1][2] It serves as a vital building block in the synthesis of pharmaceuticals such as the hypnotic

agent Zaleplon and the anti-cancer drug Ibrutinib.[1][3] Its molecular structure, featuring both a

cyano and an active amino group, dictates its chemical reactivity and physical properties,

including its solubility profile.[1]

Quantitative Solubility Data
While specific quantitative solubility data for 3-Amino-4-pyrazolecarbonitrile in a wide range

of organic solvents is not extensively published in the available literature, qualitative

descriptions and observations from synthetic procedures provide valuable insights. The

compound generally exhibits low solubility in water but is significantly more soluble in alcoholic

and polar aprotic organic solvents.[1][3]
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The following table summarizes the known solubility characteristics in various organic solvents

based on available information.

Solvent Solvent Type Reported Solubility
Implied Use in
Procedures

Water Protic
Low / Sparingly

Soluble[1][3]

Used for

precipitation/washing

Ethanol Protic (Alcohol) High[1]
Recrystallization,

Reaction Medium[1][4]

n-Propanol Protic (Alcohol) Soluble Recrystallization[4]

Dioxane Aprotic Ether Soluble
Recrystallization,

Reaction Medium[4]

Dimethylformamide

(DMF)
Polar Aprotic Soluble[3] ---

Benzene Non-polar Aromatic Soluble Crystallization[4]

Experimental Protocols
Detailed experimental protocols for determining the precise solubility of 3-Amino-4-
pyrazolecarbonitrile are not explicitly detailed in the provided literature. However, a standard

laboratory method for determining the solubility of a solid organic compound like 3-Amino-4-
pyrazolecarbonitrile in an organic solvent is the isothermal shake-flask method.

Protocol: Isothermal Shake-Flask Method for Solubility Determination

Preparation:

Ensure the 3-Amino-4-pyrazolecarbonitrile is a pure, dry, crystalline solid.

Select a range of high-purity organic solvents of interest.

Prepare a series of vials or flasks for each solvent to be tested.

Procedure:
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Add an excess amount of solid 3-Amino-4-pyrazolecarbonitrile to a known volume of the

selected organic solvent in each vial. The presence of undissolved solid at the end of the

experiment is crucial to ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant-temperature water bath or incubator equipped with a shaker.

Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is

reached. The time required for equilibrium should be determined empirically.

After the equilibration period, cease agitation and allow the vials to rest at the constant

temperature for several hours to allow the excess solid to settle.

Sample Analysis:

Carefully withdraw a known volume of the clear, saturated supernatant from each vial

using a pre-heated or solvent-rinsed syringe fitted with a filter (e.g., a 0.45 µm PTFE filter)

to prevent the transfer of any undissolved solid.

Transfer the filtered aliquot into a pre-weighed volumetric flask and dilute with a suitable

solvent if necessary for analysis.

Determine the concentration of 3-Amino-4-pyrazolecarbonitrile in the aliquot using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC)

with UV detection or quantitative Nuclear Magnetic Resonance (qNMR).

Calculate the solubility in units such as g/L or mol/L.

Data Reporting:

Report the solubility value as the average of multiple replicates for each solvent at the

specified temperature.

Visualizing Key Processes
To aid in understanding the context in which the solubility of 3-Amino-4-pyrazolecarbonitrile
is relevant, the following diagrams illustrate key workflows.
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Reactants Solvent

Process

Product

Ethoxymethylenemalononitrile

Add Hydrazine Hydrate to Ethanolic Solution

Hydrazine Hydrate Ethanol

Heat on Steam Bath (30 min)

Cool & Crystallize

Filter & Wash with Cold Ethanol

3-Amino-4-pyrazolecarbonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Amino-4-pyrazolecarbonitrile.
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Setup

Equilibration

Sampling & Analysis

Result

Add excess 3-Amino-4-pyrazolecarbonitrile
to known volume of solvent

Seal vial and agitate
at constant temperature (24-72h)

Allow excess solid to settle

Withdraw supernatant via
syringe with filter

Analyze concentration (e.g., HPLC)

Calculate Solubility (g/L or mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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